Cas no 935-64-8 (1-phenylcyclobutan-1-ol)

1-Phenylcyclobutan-1-ol is a versatile organic compound featuring a cyclobutane ring substituted with a phenyl group and a hydroxyl group at the same carbon. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The strained cyclobutane ring enhances its utility in ring-opening and functionalization reactions, while the hydroxyl group allows for further derivatization. Its stability under controlled conditions ensures reliable handling in laboratory settings. The compound’s balanced lipophilicity and steric profile also contribute to its applicability in medicinal chemistry research, particularly in scaffold diversification and structure-activity relationship studies.

1-phenylcyclobutan-1-ol structure

Product Name:1-phenylcyclobutan-1-ol

CAS No:935-64-8

MF:C₁₀H₁₂O

MW:148.201683044434

MDL:MFCD11111751

CID:860983

PubChem ID:136746

Update Time:2025-06-06

1-phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-Phenylcyclobutane-1-ol
- 1-phenylcyclobutan-1-ol
- 1-Phenyl-cyclobutanol
- Benzene,cyclobut-1-yl-1-ol-
- 935-64-8
- Benzene, cyclobut-1-yl-1-ol-
- SCHEMBL1724862
- 1-Phenylcyclobutanol #
- CS-0222998
- AKOS006308214
- Cyclobutanol, 1-phenyl-
- LHXASHUXCRQHPZ-UHFFFAOYSA-N
- 1-Phenylcyclobutanol
- NSC 167117
- NSC167117
- NSC-167117
- Z1198315122
- DTXSID60239455
- EN300-113491
- MFCD11111751
- G62925
- MDL： MFCD11111751
- Inchi： 1S/C10H12O/c11-10(7-4-8-10)9-5-2-1-3-6-9/h1-3,5-6,11H,4,7-8H2
- InChI Key： LHXASHUXCRQHPZ-UHFFFAOYSA-N
- SMILES： OC1(C2C=CC=CC=2)CCC1

Computed Properties

Exact Mass: 148.089
Monoisotopic Mass: 148.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 1.134
Boiling Point: 258.5°C at 760 mmHg
Flash Point: 94.5°C
Refractive Index: 1.595
PSA: 20.23000
LogP: 2.05810

1-phenylcyclobutan-1-ol Pricemore >>

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